Cas no 1804658-99-8 (2-(Chloromethyl)-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-sulfonyl chloride)

• Product Name: 2-(Chloromethyl)-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-sulfonyl chloride
• CAS No: 1804658-99-8
• MF: C₈H₃Cl₂F₆NO₃S
• MW: 378.075740098953
• CID: 4844820
• Update Time: 2025-05-25

2-(Chloromethyl)-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-sulfonyl chloride

• Inchi： 1S/C8H3Cl2F6NO3S/c9-2-4-6(21(10,18)19)3(7(11,12)13)1-5(17-4)20-8(14,15)16/h1H,2H2
• InChI Key： QVZVMDDXAMGFCI-UHFFFAOYSA-N
• SMILES： ClS(C1C(CCl)=NC(=CC=1C(F)(F)F)OC(F)(F)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 462
• XLogP3: 3.7
• Topological Polar Surface Area: 64.599

Additional information on 2-(Chloromethyl)-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-sulfonyl chloride

Recent Advances in the Application of 2-(Chloromethyl)-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-sulfonyl chloride (CAS: 1804658-99-8) in Chemical Biology and Pharmaceutical Research

The compound 2-(Chloromethyl)-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-sulfonyl chloride (CAS: 1804658-99-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and versatile reactivity. This sulfonyl chloride derivative, characterized by the presence of trifluoromethoxy and trifluoromethyl groups, serves as a valuable intermediate in the synthesis of biologically active molecules. Recent studies have explored its applications in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators.

One of the key areas of research involving this compound is its role as a building block for the synthesis of sulfonamide-based therapeutics. Sulfonamides are known for their broad-spectrum biological activities, including antibacterial, antiviral, and anticancer properties. The presence of the chloromethyl group in the pyridine ring of 2-(Chloromethyl)-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-sulfonyl chloride allows for further functionalization, enabling the creation of diverse molecular scaffolds. Recent publications have highlighted its use in the design of novel sulfonamide derivatives targeting carbonic anhydrases, a family of enzymes implicated in various pathological conditions.

In addition to its utility in medicinal chemistry, this compound has also been investigated for its potential in chemical biology applications. Researchers have utilized its reactive sulfonyl chloride moiety to develop probes for studying protein-ligand interactions. For instance, a 2023 study demonstrated the use of 2-(Chloromethyl)-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-sulfonyl chloride in the synthesis of activity-based probes (ABPs) for profiling serine hydrolases, a class of enzymes involved in numerous physiological processes. The trifluoromethyl and trifluoromethoxy groups were found to enhance the binding affinity and selectivity of these probes, making them valuable tools for target identification and validation.

Another notable application of this compound is in the field of agrochemical research. The introduction of fluorine atoms into organic molecules often imparts desirable properties such as increased metabolic stability and improved lipophilicity. Recent work has explored the incorporation of 2-(Chloromethyl)-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-sulfonyl chloride into the synthesis of novel herbicides and fungicides. Preliminary results suggest that derivatives of this compound exhibit potent activity against a range of plant pathogens, with potential for further optimization.

Despite its promising applications, challenges remain in the large-scale synthesis and handling of 2-(Chloromethyl)-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-sulfonyl chloride. The compound's sensitivity to moisture and its reactive nature necessitate careful handling under inert conditions. Recent advancements in synthetic methodologies, however, have addressed some of these issues. For example, a 2024 publication reported an improved synthetic route that enhances yield and purity while minimizing the formation of byproducts.

In conclusion, 2-(Chloromethyl)-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-sulfonyl chloride (CAS: 1804658-99-8) represents a versatile and valuable intermediate in chemical biology and pharmaceutical research. Its unique structural features enable the development of diverse bioactive molecules, from enzyme inhibitors to agrochemicals. Ongoing research continues to uncover new applications for this compound, underscoring its importance in the field. Future studies are expected to focus on optimizing its synthetic accessibility and expanding its utility in drug discovery and beyond.